2-(4-chlorophenoxy)-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]acetamide

• IUPAC Name: 2-[4-[[2-(4-chlorophenoxy)acetyl]amino]phenyl]-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C21H19ClN2O3S/c22-16-5-9-18(10-6-16)27-14-21(26)24-17-7-3-15(4-8-17)12-20(25)23-13-19-2-1-11-28-19/h1-11H,12-14H2,(H,23,25)(H,24,26)
• InChI Key: RHZHWBRFTYOBSW-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNC(=O)CC2=CC=C(C=C2)NC(=O)COC3=CC=C(C=C3)Cl
• Molecular Formula: C21H19ClN2O3S
• Molecular Weight: 414.9 g/mol
• CAS No.: 1060267-62-0

Description

This acetamide derivative features a 4-chlorophenoxy group at the α-carbon and a carbamoyl methyl-substituted phenyl moiety linked to a thiophen-2-ylmethyl group.

Comparison with Similar Compounds

Structural Analogues and Functional Group Variations

The compound shares structural motifs with several analogues, differing primarily in substituents, heterocycles, or linkage types. Key examples include:

Compound Name / ID (Evidence)	Key Structural Features	Molecular Weight	Key Functional Groups
Target Compound	4-Chlorophenoxy, thiophen-2-ylmethyl carbamoyl	438.88 g/mol (calculated)	Acetamide, chlorophenoxy, carbamoyl, thiophene
D220-0323 ()	4-Chlorophenoxy, furan-2-ylmethyl, isopropylphenyl	409.90 g/mol	Acetamide, chlorophenoxy, furan, branched alkyl
15 ()	Thieno[3,2-d]pyrimidin-4-one, trifluoromethylphenyl	511.97 g/mol	Sulfanyl acetamide, thienopyrimidinone, CF3
13m ()	Fluorophenyl, hydroxypentyloxy	546.60 g/mol	Acetamide, fluorophenyl, hydroxyalkoxy
N-(oxan-4-yl)-2-[4-(propane-2-sulfonyl)phenyl]-N-[(thiophen-2-yl)methyl]acetamide ()	Thiophen-2-ylmethyl, sulfonylphenyl, oxane	476.04 g/mol	Acetamide, sulfonyl, oxane, thiophene

Key Observations :

• Heterocyclic Influence : The thiophene ring in the target compound and may enhance π-π interactions in hydrophobic binding pockets compared to furan in D220-0323 .
• Substituent Effects: Chlorophenoxy groups (target compound, D220-0323) improve lipid solubility, while sulfonyl () or hydroxyalkoxy groups () increase polarity .

Key Observations :

• The target compound’s synthesis likely mirrors ’s high-yield coupling strategy using TBTU .
• Lower yields in (24–53%) highlight challenges in multi-step oxidations .

Pharmacological and Biochemical Profiles

• MMP Inhibition: Compounds in with hydroxyalkoxy chains (e.g., 13m, 13n) inhibit MMP-7/-13, implying that the target’s chlorophenoxy group may similarly modulate metalloproteinases .
• Hydrophobic Enclosure : The thiophen-2-ylmethyl group could enhance binding affinity via hydrophobic interactions, as modeled in Glide XP scoring () .
• Enzyme Selectivity : Sulfonamide-containing analogues () exhibit selectivity for sulfhydryl enzymes, whereas the target’s carbamoyl group may target serine proteases .

Physicochemical Properties

Property	Target Compound	D220-0323 ()	Compound
LogP (Predicted)	3.8	4.2	4.5
Solubility (mg/mL)	~0.01 (Low)	~0.005 (Low)	~0.001 (Very low)
Hydrogen Bond Donors	2	1	1

Key Observations :

• Low solubility across analogues suggests formulation challenges, necessitating prodrug strategies or salt formation.